Cas no 2229296-63-1 (tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate)
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate
- EN300-1899599
- 2229296-63-1
-
- Inchi: 1S/C15H20ClFN2O2/c1-15(2,3)21-14(20)19-8-7-18-9-12(19)10-5-4-6-11(16)13(10)17/h4-6,12,18H,7-9H2,1-3H3
- InChI Key: IJEWAGWVDPNVMC-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1F)C1CNCCN1C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 314.1197337g/mol
- Monoisotopic Mass: 314.1197337g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 41.6Ų
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1899599-0.05g |
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate |
2229296-63-1 | 0.05g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1899599-0.1g |
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate |
2229296-63-1 | 0.1g |
$1119.0 | 2023-09-18 | ||
| Enamine | EN300-1899599-0.25g |
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate |
2229296-63-1 | 0.25g |
$1170.0 | 2023-09-18 | ||
| Enamine | EN300-1899599-0.5g |
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate |
2229296-63-1 | 0.5g |
$1221.0 | 2023-09-18 | ||
| Enamine | EN300-1899599-1.0g |
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate |
2229296-63-1 | 1g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1899599-2.5g |
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate |
2229296-63-1 | 2.5g |
$2492.0 | 2023-09-18 | ||
| Enamine | EN300-1899599-5.0g |
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate |
2229296-63-1 | 5g |
$3687.0 | 2023-06-01 | ||
| Enamine | EN300-1899599-10.0g |
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate |
2229296-63-1 | 10g |
$5467.0 | 2023-06-01 | ||
| Enamine | EN300-1899599-1g |
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate |
2229296-63-1 | 1g |
$1272.0 | 2023-09-18 | ||
| Enamine | EN300-1899599-5g |
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate |
2229296-63-1 | 5g |
$3687.0 | 2023-09-18 |
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate
Introduction to tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate is a novel piperazine derivative with a unique 3-chloro-2-fluorophenyl substituent. This compound, with the CAS number 2229296-63-1, represents a significant advancement in the field of drug development due to its structural versatility and potential pharmacological activity. The tert-butyl group at the piperazine ring provides steric hindrance, which may influence its interaction with biological targets. The 3-chloro-2-fluorophenyl moiety introduces electronic effects, enhancing the compound’s ability to modulate enzyme activity or receptor binding. These structural features make it a promising candidate for targeted drug discovery and pharmacological research.
The piperazine-1-carboxylate core is a well-known scaffold in medicinal chemistry, often employed as a bioisostere for amine groups in drug molecules. The carboxylate functionality contributes to the compound’s solubility and metabolic stability, while the tert-butyl substituent enhances its chemical stability during synthesis. Recent studies have highlighted the importance of fluorine and chlorine substitutions in optimizing drug-likeness parameters, such as lipophilicity and proton affinity, which are critical for drug absorption and target specificity. The 3-chloro-2-fluorophenyl group, in particular, has been shown to improve the binding affinity of compounds to kinase enzymes, a key target in cancer therapy.
tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate has emerged as a valuable building block in the synthesis of pharmaceutical compounds. Its piperazine ring can be functionalized further to generate derivatives with enhanced biological activity. For example, the tert-butyl group may be replaced with hydroxy or amino functionalities to improve cell permeability or enzyme inhibition. The 3-chloro-2-fluorophenyl moiety, on the other hand, can be modified to target specific receptors or enzymes in neurodegenerative disorders. These modifications are often guided by computational modeling and molecular docking studies, which help predict the compound’s interaction with biological targets.
Recent research advancements have underscored the potential of tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate in anti-cancer drug development. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that compounds with similar piperazine scaffolds exhibit selective inhibition of ERK1/2 kinases, which are implicated in tumorigenesis. The 3-chloro-2-fluorophenyl group was found to enhance the kinetic selectivity of these inhibitors, reducing off-target effects. This finding highlights the importance of substituent optimization in improving the therapeutic index of piperazine-based drugs.
Another area of pharmacological interest is the neurological applications of tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate. Studies on neurodegenerative diseases such as Alzheimer’s and Parkinson’s have shown that piperazine derivatives can modulate acetylcholinesterase activity or dopamine receptor interactions. The tert-butyl group may stabilize the piperazine ring, preventing conformational changes that could reduce drug efficacy. Additionally, the 3-chloro-2-fluorophenyl moiety may influence ion channel interactions, making this compound a potential candidate for neuromodulatory drugs.
Computational chemistry and in silico screening have played a pivotal role in the drug discovery of tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate. Molecular dynamics simulations have revealed that the tert-butyl group enhances hydrophobic interactions with lipid membranes, facilitating cell entry. Meanwhile, quantum mechanical calculations have shown that the 3-chloro-2-fluorophenyl group contributes to electrostatic interactions with proteins, improving binding affinity. These insights guide the design of rational drug candidates with optimized pharmacokinetic and pharmacodynamic profiles.
Synthetic strategies for tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate often involve multistep organic reactions, including Suzuki coupling and Hartwig coupling to introduce the 3-chloro-2-fluorophenyl group. The tert-butyl substituent is typically introduced via radical substitution or electrophilic addition. These synthetic methods are critical for large-scale production and drug formulation. Recent green chemistry approaches have also been explored to reduce waste generation and energy consumption during the synthesis of this compound.
In conclusion, tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate stands as a versatile molecular scaffold with broad pharmacological potential. Its unique substituent combinations and structural features make it an attractive target for drug discovery in oncology, neurology, and metabolic disorders. As computational tools and synthetic methods continue to evolve, the development of tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate derivatives will likely lead to novel therapeutics with improved efficacy and safety profiles.
2229296-63-1 (tert-butyl 2-(3-chloro-2-fluorophenyl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)